Cas no 33012-49-6 (b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate)

• Product Name: b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate
• CAS No: 33012-49-6
• MF: C₂₆H₃₅N₃O₁₇
• MW: 661.566008806229
• CID: 293970
• PubChem ID: 4144737
• Update Time: 2025-10-22

b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate
• 1-azido-1-deoxy-4-O-(2',3',4',6'-tetra-O-acetyl-α-D-glucopyranosyl)-2,3,6-tri-O-acetyl-β-D-glucose
• 2,3,6,2',3',6'-HEPTA-O-ACETYL-B-MALTOSYL AZIDE
• Mal(Ac7)-beta-N3
• 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-b-D-glucopyranosyl azide
• Glucopyranosylazide, 4-O-a-D-glucopyranosyl-,2,2',3,3',4',6,6'-heptaacetate, b-D- (8CI)
• 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranosyl)-beta-D-glucopyranosyl azide
• NSC636812
• 33012-49-6
• SCHEMBL14234359
• NSC-636812
• beta-D-Glucopyranosyl azide, 4-O-(2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl)-, 2,3,6-triacetate
• CHEMBL1994210
• [4,5-diacetyloxy-6-azido-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• NCI60_012203
• 2,3,6,2,3,4,6-Hepta-O-acetyl-b-maltosyl azide
• HEPTA-O-ACETYL-SS-MALTOSYL AZIDE

• Inchi： 1S/C26H35N3O17/c1-10(30)37-8-17-20(21(40-13(4)33)23(42-15(6)35)25(44-17)28-29-27)46-26-24(43-16(7)36)22(41-14(5)34)19(39-12(3)32)18(45-26)9-38-11(2)31/h17-26H,8-9H2,1-7H3
• InChI Key： JFCQZWVIHHPJTD-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(COC(C)=O)OC(C(C1OC(C)=O)OC(C)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 661.197
• Monoisotopic Mass: 661.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 19
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 226Ų

Experimental Properties

• Melting Point: 181-183 ºC
• PSA: 261.54000
• LogP: -0.63084

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate

b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate and Its Significance in Modern Chemical Biology

The compound with the CAS number 33012-49-6, known as b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate, represents a fascinating intersection of carbohydrate chemistry and azide functionalization. This intricate glycoside derivative has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in synthetic chemistry and drug development.

Carbohydrates are fundamental components of biological systems, playing crucial roles in cell recognition, signaling, and immune responses. The modification of these molecules through advanced chemical techniques has opened new avenues for therapeutic intervention. The introduction of azide groups into glycosidic structures has been particularly noteworthy, as azides serve as versatile handles for further functionalization via transition-metal-catalyzed reactions such as the Stille coupling or Sonogashira coupling.

The specific structure of b-D-Glucopyranosyl azide,4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 2,3,6-triacetate makes it an attractive intermediate for the synthesis of more complex carbohydrate-based molecules. The presence of multiple acetyl groups provides stability while also allowing for selective deprotection steps to reveal reactive hydroxyl or azido functionalities. This balance between protection and reactivity is critical in glycoscience, where precise control over molecular architecture is essential for biological activity.

In recent years, there has been a surge in interest regarding the use of azido-containing compounds in medicinal chemistry. Azides are not only useful for constructing complex scaffolds but also serve as precursors for generating other functional groups through copper-mediated reactions. For instance, the Cu(I)-catalyzed deazidation of azides yields nitrogen gas and a reactive alkene or alkyne moiety, which can be further elaborated into pharmacophores. This transformation has been exploited in the development of novel antibiotics and anticancer agents.

The acetylated form of this compound adds an additional layer of utility by enhancing solubility and stability under various reaction conditions. Acetylation is a common strategy in carbohydrate chemistry to improve handling properties while preserving the core glycosidic linkage. The tetra-O-acetyl group on the secondary glucose unit further reinforces this stability, making it an excellent candidate for multi-step synthetic routes that require harsh conditions or prolonged reaction times.

One of the most exciting applications of this compound lies in its potential use as a building block for glycosaminoglycan (GAG) mimetics. GAGs are linear polysaccharides that play vital roles in cell adhesion, inflammation, and matrix formation. Synthetic analogs of GAGs have shown promise in treating inflammatory diseases and cancer by modulating enzyme interactions. The azido group on b-D-Glucopyranosyl azide allows for subsequent cross-coupling reactions that can introduce diverse functionalities into the GAG backbone.

Recent studies have demonstrated the utility of this compound in the development of click chemistry tools for glycoscience. Click reactions are high-yielding transformations that enable rapid assembly of complex molecules under mild conditions. By incorporating an azide moiety into a glucose derivative like this one, researchers can take advantage of copper-free click reactions such as strain-promoted alkyne-azide cycloaddition (SPAAC) to construct biologically relevant carbohydrates with minimal side products.

The synthesis of such intricate glycosides often presents significant challenges due to the sensitivity of glycosidic bonds to hydrolysis and oxidation. However, advances in protecting group strategies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. The acetyl groups on this compound not only protect reactive hydroxyls but also provide a scaffold for further derivatization without compromising structural integrity.

The pharmaceutical industry has shown particular interest in carbohydrate-based drugs due to their excellent biocompatibility and specificity. Azido-functionalized carbohydrates offer an additional degree of modularity that can be exploited to fine-tune pharmacokinetic properties such as solubility and metabolic stability. For example, conjugation with antibodies or nanoparticles via azide-alkyne click chemistry has enabled targeted drug delivery systems with enhanced efficacy.

In conclusion,b-D-Glucopyranosyl azide, specifically with its 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-2-3-6-triacetate configuration (CAS no: 33012-49-6), represents a valuable asset in modern chemical biology research. Its unique combination of protective acetyl groups and reactive azido functionality makes it an ideal candidate for exploring new synthetic pathways toward complex carbohydrate derivatives with potential therapeutic applications.